Cas no 338412-81-0 (2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole)

• Product Name: 2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole
• CAS No: 338412-81-0
• MF: C₂₅H₂₀N₂S
• MW: 380.504704475403
• CID: 5025581
• Update Time: 2023-08-25

2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-4,5-diphenyl-1-(prop-2-yn-1-yl)-1H-imidazole
• Bionet1_001747
• 2-(benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole
• Oprea1_470963
• HMS573D09
• 2-(Benzylsulfanyl)-4,5-diphenyl-1-(2-propynyl)-1H-imidazole

• Inchi： 1S/C25H20N2S/c1-2-18-27-24(22-16-10-5-11-17-22)23(21-14-8-4-9-15-21)26-25(27)28-19-20-12-6-3-7-13-20/h1,3-17H,18-19H2
• InChI Key： GPELPOVTPCBCCE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 508
• XLogP3: 5.9
• Topological Polar Surface Area: 43.1